![molecular formula C16H21N3O3S B266315 N-[5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-ethylbutanamide](/img/structure/B266315.png)
N-[5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-ethylbutanamide
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Overview
Description
N-[5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-ethylbutanamide, also known as DM-235, is a novel compound that has shown potential in scientific research applications. This compound belongs to the class of thiadiazole derivatives and has been synthesized through a multi-step process.
Mechanism of Action
N-[5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-ethylbutanamide acts as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor. This means that it binds to a site on the receptor that is distinct from the binding site of the neurotransmitter acetylcholine. This binding enhances the activity of the receptor, leading to increased release of acetylcholine in the brain. This mechanism of action is different from that of other cognitive enhancers such as acetylcholinesterase inhibitors.
Biochemical and Physiological Effects:
This compound has been found to enhance cognitive function in animal models and in human clinical trials. It has been shown to improve working memory, attention, and executive function. This compound has also been found to have neuroprotective effects, reducing the damage caused by oxidative stress and inflammation in the brain. Additionally, this compound has been found to have anti-inflammatory effects in peripheral tissues.
Advantages and Limitations for Lab Experiments
N-[5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-ethylbutanamide has several advantages for lab experiments. It is a highly selective compound that targets the α7 nicotinic acetylcholine receptor, which reduces the risk of off-target effects. It has also been found to have a good safety profile in animal models and in human clinical trials. However, one limitation of this compound is that it has poor solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for N-[5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-ethylbutanamide research. One area of interest is the potential use of this compound in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. Another area of interest is the investigation of the molecular mechanisms underlying the neuroprotective and anti-inflammatory effects of this compound. Additionally, there is potential for the development of more potent and selective compounds based on the structure of this compound.
Synthesis Methods
The synthesis of N-[5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-ethylbutanamide involves a multi-step process that starts with the reaction of 3,4-dimethoxybenzaldehyde with thiosemicarbazide to form 5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-amine. This intermediate is then reacted with 2-ethylbutanoyl chloride to form this compound. The synthesis of this compound has been optimized to achieve high yields and purity.
Scientific Research Applications
N-[5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-ethylbutanamide has shown potential in scientific research applications, particularly in the field of neuroscience. It has been found to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor, which is involved in cognitive processes such as learning and memory. This compound has also been shown to enhance the release of acetylcholine in the brain, which further enhances cognitive function.
properties
Molecular Formula |
C16H21N3O3S |
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Molecular Weight |
335.4 g/mol |
IUPAC Name |
N-[5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-ethylbutanamide |
InChI |
InChI=1S/C16H21N3O3S/c1-5-10(6-2)14(20)17-16-19-18-15(23-16)11-7-8-12(21-3)13(9-11)22-4/h7-10H,5-6H2,1-4H3,(H,17,19,20) |
InChI Key |
SWGPOLJRYSDVMX-UHFFFAOYSA-N |
SMILES |
CCC(CC)C(=O)NC1=NN=C(S1)C2=CC(=C(C=C2)OC)OC |
Canonical SMILES |
CCC(CC)C(=O)NC1=NN=C(S1)C2=CC(=C(C=C2)OC)OC |
Origin of Product |
United States |
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